Cas no 1806004-45-4 (Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate)
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a dichloro-substituted pyridine core and a difluoromethyl group—enhance reactivity and bioactivity, making it a valuable intermediate for developing crop protection agents and bioactive molecules. The ethyl ester moiety improves solubility and facilitates further functionalization. This compound exhibits high stability under standard conditions, ensuring reliable handling and storage. Its selective substitution pattern allows for precise modifications in downstream applications, contributing to its versatility in fine chemical synthesis. The presence of fluorine atoms further enhances its potential in designing molecules with improved metabolic stability and target affinity.
1806004-45-4 structure
Product Name:Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate
CAS No:1806004-45-4
MF:C9H7Cl2F2NO2
MW:270.060187578201
CID:4850650
Update Time:2025-10-07
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate
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- Inchi： 1S/C9H7Cl2F2NO2/c1-2-16-9(15)5-3-4(10)6(8(12)13)7(11)14-5/h3,8H,2H2,1H3
- InChI Key： CQCBJVWEFGFAQS-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OCC)=NC(=C1C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 3.6
- Topological Polar Surface Area: 39.2
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072948-250mg |
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate |
1806004-45-4 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029072948-500mg |
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate |
1806004-45-4 | 97% | 500mg |
$863.90 | 2022-04-01 | |
| Alichem | A029072948-1g |
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate |
1806004-45-4 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Ethyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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